![molecular formula C14H21N5O3 B2864965 (2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid CAS No. 1374565-53-3](/img/structure/B2864965.png)
(2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid
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Overview
Description
(2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid, also known as MPQA, is a synthetic compound that has been extensively studied for its potential use in scientific research. MPQA is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which has been implicated in a variety of cellular processes including DNA repair, chromatin remodeling, and cell death. The purpose of
Mechanism of Action
(2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid acts as a potent inhibitor of PARP-1 by binding to the enzyme's catalytic domain and preventing its ability to catalyze the transfer of ADP-ribose units from NAD+ to target proteins. This inhibition of PARP-1 activity has been shown to have a variety of effects on cellular function, including the induction of apoptosis, the inhibition of DNA repair, and the modulation of chromatin structure.
Biochemical and Physiological Effects:
The inhibition of PARP-1 by this compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, PARP-1 inhibition by this compound has been shown to induce apoptosis and inhibit cell proliferation. In animal models of cancer, this compound has been shown to inhibit tumor growth and increase survival rates. This compound has also been shown to modulate the expression of genes involved in DNA repair and chromatin remodeling.
Advantages and Limitations for Lab Experiments
(2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid has several advantages for use in scientific research. It is a potent and specific inhibitor of PARP-1, making it a valuable tool for investigating the role of this enzyme in various cellular processes. Additionally, this compound is relatively easy to synthesize and has good solubility in aqueous solutions.
However, there are also some limitations to the use of this compound in lab experiments. Its potency as an inhibitor of PARP-1 can make it difficult to determine the specific effects of PARP-1 inhibition on cellular function, as other cellular processes may also be affected. Additionally, the potential off-target effects of this compound on other cellular processes are not well understood.
Future Directions
There are several future directions for research on (2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid. One area of interest is the development of more potent and specific PARP-1 inhibitors that may have greater therapeutic potential for the treatment of cancer and other diseases. Additionally, further studies are needed to better understand the biochemical and physiological effects of PARP-1 inhibition by this compound, as well as its potential off-target effects on other cellular processes. Finally, the potential use of this compound as a tool for investigating the role of PARP-1 in various cellular processes warrants further investigation.
Synthesis Methods
The synthesis of (2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid involves a multi-step process that begins with the reaction of 4-(4-aminopiperidin-1-yl)pyrimidine-2-carboxylic acid with N,N-dimethylformamide dimethyl acetal to form the corresponding imidate. The imidate is then reacted with (S)-3-methyl-2-oxo-pentanoic acid to form the desired this compound product.
Scientific Research Applications
(2S)-3-Methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid has been used extensively in scientific research to investigate the role of PARP-1 in various cellular processes. PARP-1 is involved in DNA repair, chromatin remodeling, and cell death, and its inhibition by this compound has been shown to have a variety of effects on cellular function. This compound has been used to study the effects of PARP-1 inhibition on cancer cell lines, as well as in animal models of cancer.
properties
IUPAC Name |
(2S)-3-methyl-2-[(4-pyrimidin-2-ylpiperazine-1-carbonyl)amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N5O3/c1-10(2)11(12(20)21)17-14(22)19-8-6-18(7-9-19)13-15-4-3-5-16-13/h3-5,10-11H,6-9H2,1-2H3,(H,17,22)(H,20,21)/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYNUVWKXIBKXMI-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)N1CCN(CC1)C2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)O)NC(=O)N1CCN(CC1)C2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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